Cas no 454482-11-2 (1-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,6-tetrahydropyridine)

• Product Name: 1-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,6-tetrahydropyridine
• CAS No: 454482-11-2
• MF: C₁₂H₂₂BNO₂
• MW: 223.11958360672
• MDL: MFCD11506069
• CID: 68151
• PubChem ID: 20773371
• Update Time: 2025-11-06

1-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,6-tetrahydropyridine Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,6-tetrahydropyridine
• 1-Methyl-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1,2,3,6-tetrahydro-pyridine
• 1,2,3,6-tetrahydro-1-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)Pyridine
• 1-METHYL-1,2,3,6-TETRAHYDROPYRIDINE-4-BORONIC ACID PINACOL ESTER
• 1-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,6-tetrahydropyridine hydrochloride
• 1-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3,6-dihydro-2H-pyridine
• C12H22BNO2
• : 1-METHYL-1,2,3,6-TETRAHYDROPYRIDINE-4-BORONIC ACID PINACOL ESTER
• 1,2,3,6-tetrahydro-1-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-pyridine
• 1-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-methyl-1,2,3,6-tetrahydropyridine
• 4,4,5,5-Tetramethyl-2-[1-methyl-1,2,5,6-tetrahydropyridin-4-yl]-1,3,2-dioxaborolane
• 4,4,5,5-tetramethyl-2-(1-methyl-3,5-dihydro-2H-pyrid-4-yl)-1,3,2-dioxaborolane
• 1-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,6-tetrahydropyridine
• SY059847
• 4,4,5,5-tetramethyl-2-(1-methyl(4-1,2,5,6-tetrahydropyridyl))-1,3,2-dioxaborolane
• 1-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,6-tetrahydropyridine;1-Methyl-1,2,3,6-tetrahydropyridine-4-boronic Acid Pinacol Ester
• 1-Methyl-1,2,3,6-tetrahydropyridine-4-boronic acid pinacol ester, 97%
• MFCD11506069
• 1-methyl-1,2,3,6-tetrahydropyridine-4 boronic acid pinacolester
• 1-methyl-1,2,3,6 tetrahydropyridine-4-boronic acid pinacol ester
• PYRIDINE, 1,2,3,6-TETRAHYDRO-1-METHYL-4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-
• AB64124
• DS-4338
• AC-30051
• 1-Methyl-1,2,3,6-tetrahydropyridine-4-boronic acid, pinacol ester
• 454482-11-2
• SCHEMBL426356
• FT-0648969
• SQMVRFXDBRYXFQ-UHFFFAOYSA-N
• AM85293
• 1-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,6-tetrahydro-pyridine
• BCP27927
• CS1509
• (1-METHYL-1,2,3,6-TETRAHYDROPYRIDIN-4-YL)BORONIC ACID PINACOL ESTER
• DTXSID00609734
• A23952
• Z1389476293
• EN300-105806
• CS-W008881
• AKOS015960288
• 1-Methyl-1,2,5,6-tetrahydropyridine-4-boronic acid pinacol ester

• MDL： MFCD11506069
• Inchi： 1S/C12H22BNO2/c1-11(2)12(3,4)16-13(15-11)10-6-8-14(5)9-7-10/h6H,7-9H2,1-5H3
• InChI Key： SQMVRFXDBRYXFQ-UHFFFAOYSA-N
• SMILES： O1B(C2=CCN(C)CC2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 223.17400
• Monoisotopic Mass: 223.174
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.7A^2

Experimental Properties

• Density: 0.97
• Melting Point: 72-76 °C
• Boiling Point: 252.5℃ at 760 mmHg
• Flash Point: 109.1°C
• Refractive Index: 1.467
• PSA: 21.70000
• LogP: 1.81760

1-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,6-tetrahydropyridine Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：2-8°C

Related Categories

• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 1-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,6-tetrahydropyridine

Recent Advances in the Study of 1-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,6-tetrahydropyridine (CAS: 454482-11-2)

The compound 1-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,6-tetrahydropyridine (CAS: 454482-11-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This boronic ester derivative is a key intermediate in the synthesis of various bioactive molecules, particularly in the development of novel kinase inhibitors and other therapeutic agents. Recent studies have highlighted its utility in Suzuki-Miyaura cross-coupling reactions, which are pivotal for constructing complex molecular architectures in drug discovery.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the efficacy of this compound in the synthesis of potent and selective inhibitors targeting the PI3K/AKT/mTOR pathway, a critical signaling cascade implicated in cancer progression. The researchers utilized 454482-11-2 as a versatile building block to introduce the boronate moiety, enabling efficient late-stage functionalization of lead compounds. The resulting inhibitors exhibited nanomolar potency and improved pharmacokinetic profiles, underscoring the compound's value in medicinal chemistry.

Further investigations have explored the structural and electronic properties of 454482-11-2 using advanced computational methods. Density functional theory (DFT) calculations revealed that the tetrahydropyridine ring adopts a stable half-chair conformation, while the dioxaborolane group exhibits significant electron-withdrawing effects. These insights have guided the design of more stable and reactive derivatives, as reported in a recent ACS Catalysis publication (2024).

In addition to its applications in oncology, 454482-11-2 has been employed in the development of neuroprotective agents. A 2024 study in Nature Chemical Biology described its use in synthesizing small molecules that modulate glutamate receptors, offering potential therapeutic avenues for neurodegenerative diseases such as Alzheimer's and Parkinson's. The boronate group's ability to form reversible covalent bonds with biological targets was leveraged to achieve enhanced selectivity and binding affinity.

Despite these advancements, challenges remain in the large-scale synthesis and handling of 454482-11-2 due to its sensitivity to moisture and air. Recent efforts by industrial researchers, as detailed in Organic Process Research & Development (2023), have focused on optimizing reaction conditions and developing robust purification protocols to address these issues. These improvements are expected to facilitate broader adoption of this compound in both academic and industrial settings.

In conclusion, 1-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,6-tetrahydropyridine (CAS: 454482-11-2) continues to be a valuable tool in chemical biology and drug discovery. Its versatility in synthetic chemistry, combined with its potential to yield bioactive molecules, positions it as a critical component in the development of next-generation therapeutics. Ongoing research aims to further expand its applications and overcome existing limitations, paving the way for innovative treatments across multiple disease areas.